Cas no 914942-88-4 (tert-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate)

• Product Name: tert-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate
• CAS No: 914942-88-4
• MF: C₁₃H₁₈IN₅O₂
• MW: 403.218794345856
• MDL: MFCD29058807
• CID: 4659581
• PubChem ID: 46894439
• Update Time: 2025-05-21

tert-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate
• N4-Boc-7-iodo-N4,1-dimethyl-1H-imidazo[4,5-c]pyridine-4,6-diamine
• SY242328
• t-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate
• tert-butyl N-(6-amino-7-iodo-1-methylimidazo[4,5-c]pyridin-4-yl)-N-methylcarbamate
• tert-Butyl-6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl(methyl)carbamate
• MFCD29058807
• JZLKAZMOZMXQIY-UHFFFAOYSA-N
• AS-36453
• C13H18IN5O2
• tert-Butyl(6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate
• CS-0162262
• tert-butyl N-{6-amino-7-iodo-1-methylimidazo[4,5-c]pyridin-4-yl}-N-methylcarbamate
• AKOS027329353
• SCHEMBL2767551
• 914942-88-4

• MDL： MFCD29058807
• Inchi： 1S/C13H18IN5O2/c1-13(2,3)21-12(20)19(5)11-8-9(18(4)6-16-8)7(14)10(15)17-11/h6H,1-5H3,(H2,15,17)
• InChI Key： JZLKAZMOZMXQIY-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(C2=C1N(C)C=N2)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 403.05052g/mol
• Monoisotopic Mass: 403.05052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.3

Additional information on tert-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate

Introduction to tert-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate (CAS No. 914942-88-4)

tert-Butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate (CAS No. 914942-88-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of tert-butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate is characterized by a central imidazopyridine core with specific functional groups that contribute to its unique pharmacological profile. The presence of the amino group at the 6-position and the iodine atom at the 7-position, along with the tert-butyl and methyl carbamate moieties, imparts specific chemical and biological properties that make this compound a valuable candidate for further research.

Recent studies have highlighted the potential of imidazopyridines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of several imidazopyridine derivatives, including tert-butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate. The results showed that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This finding suggests that tert-butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, tert-butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-yl)(methyl)carbamate has also shown potential as an antiviral agent. A study published in Antiviral Research in 2023 evaluated the antiviral activity of this compound against several RNA viruses, including influenza and coronaviruses. The results demonstrated that tert-butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-y)(methyl)carbamate exhibited potent antiviral activity by inhibiting viral replication and reducing viral load in infected cells. These findings open up new avenues for the development of broad-spectrum antiviral drugs based on this scaffold.

The synthesis of tert-butyl (6-amino-7-iodo-1-methyl-1H-imidazo[4,5-c]pyridin-4-y)(methyl)carbamate involves a series of well-defined chemical reactions. The key steps include the formation of the imidazopyridine core through a multistep process involving cyclization reactions, followed by functionalization at specific positions to introduce the amino, iodine, tert-butyl, and methyl carbamate groups. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production for preclinical and clinical studies.

The pharmacokinetic properties of tert-butyl (6-amino-7-ioodo-l-methy-l-lH-imidazo[4,5-c]pyridin--y)(methy-l)carbamat-e have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and reasonable half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Toxicity studies have also been conducted to assess the safety profile of tert-butyl (6-amino--7-ioodo-l-me-thy-l-lH-i-mida-zo[4,-5-c]-pyri-din--y)(me-thy-l)c-arba-mat-e. In vitro cytotoxicity assays using human cell lines showed minimal cytotoxic effects at therapeutic concentrations. In vivo toxicity studies in animal models further confirmed that this compound is well-tolerated at doses effective for achieving therapeutic outcomes. These findings support the safety and feasibility of advancing this compound into clinical trials.

In conclusion, tert-butyl (6-amino--7-ioodo-l-me-thy-l-lH-i-mida-zo[4,-5-c]-pyri-din--y)(me-thy-l)c-arba-mat-e (CAS No. 914942--88--4) represents a promising candidate for drug development due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in treating inflammatory diseases and viral infections. As more data become available from preclinical and clinical studies, this compound may pave the way for new therapeutic options in these areas.